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Compound of Interest

Compound Name: MIF098

Cat. No.: B10854862 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical compounds is paramount. This document provides immediate and

essential safety and logistical information for the handling of MIF098, a macrophage migration

inhibitory factor (MIF) antagonist. Adherence to these procedural guidelines is critical to ensure

laboratory safety and maintain the integrity of your research.

Compound Information and Storage
Chemical Name

3-(3-hydroxybenzyl)-5-methylbenzo[d]oxazol-

2(3H)-one

Molecular Formula C15H13NO3

Molecular Weight 255.27 g/mol

Appearance White to off-white solid

Storage (Powder) Store at -20°C.[1]

Storage (in Solvent) Store at -80°C.[1][2]

Note: MIF098 is stable and should maintain full activity in food held at zero degrees for many

months.[3]
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Hazard Identification and Personal Protective
Equipment (PPE)
MIF098 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] While comprehensive toxicological properties are still under investigation, caution is

advised.[1]

Hazard GHS Classification Precautionary Statement

Acute Oral Toxicity Category 4[1] H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1[1]
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity Category 1[1]
H410: Very toxic to aquatic life

with long lasting effects.[1]

The following personal protective equipment is mandatory when handling MIF098:

PPE Category Item Specification

Eye Protection Safety Goggles With side-shields.[1]

Hand Protection Protective Gloves Chemically resistant.

Skin and Body Protection Impervious Clothing Laboratory coat or gown.

Respiratory Protection Suitable Respirator
Use in areas with appropriate

exhaust ventilation.[1]

Operational Plan for Handling MIF098
This step-by-step guide outlines the procedures for the safe handling of MIF098 from receipt to

disposal.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.
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Verify that the product name and CAS number (1208448-95-6) on the label match the order.

Ensure the container is tightly sealed.

2. Storage:

Store the powdered form of MIF098 at -20°C in a well-ventilated area, away from direct

sunlight and sources of ignition.[1]

If dissolved in a solvent, store the solution at -80°C.[1][2]

Keep the container tightly sealed.[1]

3. Preparation for Use:

Work in a designated area with adequate ventilation, such as a chemical fume hood.[1]

Don all required personal protective equipment.

Allow the container to reach room temperature before opening to prevent condensation.

Weigh the required amount of MIF098 using a calibrated analytical balance. Avoid creating

dust.

4. Dissolution:

MIF098 is soluble in DMSO and EtOH.

Follow your specific experimental protocol for solvent selection and concentration.

5. Experimental Use:

Handle all solutions containing MIF098 with care, avoiding contact with skin and eyes.

Do not eat, drink, or smoke when using this product.[1]

6. Decontamination and Spill Cleanup:

In case of a spill, immediately alert others in the vicinity.
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Wearing appropriate PPE, cover the spill with an absorbent material.

Collect the spilled material and place it in a sealed container for disposal.

Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

7. Disposal Plan:

Dispose of all waste materials, including empty containers and contaminated PPE, in

accordance with local, state, and federal regulations.

All waste containing MIF098 must be disposed of as hazardous waste through an approved

waste disposal plant.[1]

Collect spillage to prevent release into the environment.[1]

Emergency Procedures
Exposure Route First Aid Measures

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.[1]

Eye Contact

Remove any contact lenses, locate eye-wash

station, and flush eyes immediately with large

amounts of water. Separate eyelids with fingers

to ensure adequate flushing. Promptly call a

physician.[1]

Inhalation
Immediately relocate self or casualty to fresh air.

[1]

Experimental Workflow for Handling MIF098
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Caption: Logical workflow for the safe handling of MIF098 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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